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Compound of Interest

Compound Name: Parp7-IN-16

Cat. No.: B12379882 Get Quote

This guide provides crucial safety and logistical information for the proper handling and

disposal of Parp7-IN-16, a potent and selective PARP inhibitor used in cancer research.

Adherence to these procedures is vital for ensuring laboratory safety and regulatory

compliance.

Hazard Assessment and Classification
While the Safety Data Sheet (SDS) for Parp7-IN-16 may not classify it as a hazardous

substance, it is prudent to handle it as a potentially hazardous and cytotoxic compound due to

its mechanism of action as a potent small molecule inhibitor. Other compounds in the PARP

inhibitor class, such as Olaparib, have demonstrated significant toxicological effects. Therefore,

a conservative approach to handling and disposal is strongly recommended.

Analog Compound Hazard Data (Olaparib)

As a precautionary measure, the hazard classification for the related PARP inhibitor, Olaparib,

is presented below to inform risk assessment and handling procedures.
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Hazard Classification GHS Hazard Statement Description

Acute Toxicity (Oral) H301: Toxic if swallowed

The substance can cause

adverse health effects if

ingested.[1][2]

Reproductive Toxicity
H360: May damage fertility or

the unborn child

Exposure may have adverse

effects on reproductive health

and fetal development.[1][3]

Specific Target Organ Toxicity

(Repeated Exposure)

H372: Causes damage to

organs through prolonged or

repeated exposure

Long-term or repeated

exposure may lead to organ

damage, particularly the blood.

[1][2]

Skin Irritation H315: Causes skin irritation

May cause redness, itching, or

inflammation upon contact with

skin.[1]

Eye Irritation
H319: Causes serious eye

irritation

Can cause significant irritation

or damage to the eyes upon

contact.[1]

Respiratory Irritation
H335: May cause respiratory

irritation

Inhalation of dust or aerosols

may irritate the respiratory

tract.[1]

Hazardous to the Aquatic

Environment (Long-term)

H412: Harmful to aquatic life

with long lasting effects

Release into the environment

may cause long-term harm to

aquatic ecosystems.[3]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling Parp7-IN-16 in any form (solid or in

solution).

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory. Double-gloving is

recommended.

Eye Protection: Safety glasses with side shields or chemical splash goggles.
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Lab Coat: A fully buttoned lab coat must be worn.

Respiratory Protection: If there is a risk of generating dust or aerosols, use a certified

respirator (e.g., N95 or higher).

Disposal Workflow
The proper disposal of Parp7-IN-16 and associated waste is critical to prevent environmental

contamination and accidental exposure. The following diagram illustrates the recommended

disposal workflow.
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Parp7-IN-16 Disposal Workflow

Waste Generation

Segregation & Collection

Final Disposal

Unused/Expired Parp7-IN-16 (Solid)

Solid Cytotoxic Waste Container

Contaminated Labware
(Tips, tubes, vials)

Contaminated PPE
(Gloves, wipes)

Liquid Waste
(Solutions in solvents)

Liquid Hazardous Waste Container
(e.g., for halogenated solvents)

Label Container with 'Hazardous Waste' and Contents

Arrange for Pickup by
Environmental Health & Safety (EHS)

High-Temperature Incineration
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Waste Segregation Logic

Waste Item Generated

Is it Solid?

Is it Liquid?

No

Is it a Sharp?

Yes

Liquid Hazardous
Waste Container

Yes

Non-Hazardous Trash
(Not for Parp7-IN-16)

No

Solid Cytotoxic
Waste Container

No

Cytotoxic Sharps
Container

Yes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12379882#parp7-in-16-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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